Cas no 1261924-63-3 (4-(3,5-Dicarboxyphenyl)-2-nitrophenol)

• Product Name: 4-(3,5-Dicarboxyphenyl)-2-nitrophenol
• CAS No: 1261924-63-3
• MF: C₁₄H₉NO₇
• MW: 303.223764181137
• MDL: MFCD18315994
• CID: 2763830
• PubChem ID: 53221719
• Update Time: 2025-11-01

4-(3,5-Dicarboxyphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID60686329
• 4-(3,5-DICARBOXYPHENYL)-2-NITROPHENOL
• 4-(3,5-Dicarboxyphenyl)-2-nitrophenol, 95%
• MFCD18315994
• 4'-Hydroxy-3'-nitro[1,1'-biphenyl]-3,5-dicarboxylic acid
• 1261924-63-3
• 4-(3,5-Dicarboxyphenyl)-2-nitrophenol

• MDL： MFCD18315994
• Inchi： 1S/C14H9NO7/c16-12-2-1-7(6-11(12)15(21)22)8-3-9(13(17)18)5-10(4-8)14(19)20/h1-6,16H,(H,17,18)(H,19,20)
• InChI Key： LETSWPBKISALJA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 303.03790163Da
• Monoisotopic Mass: 303.03790163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 141Ų

Additional information on 4-(3,5-Dicarboxyphenyl)-2-nitrophenol

4-(3,5-Dicarboxyphenyl)-2-nitrophenol: A Comprehensive Overview

The compound 4-(3,5-Dicarboxyphenyl)-2-nitrophenol, identified by the CAS No. 1261924-63-3, is a highly specialized organic compound with unique chemical properties and potential applications in various scientific domains. This compound has garnered significant attention in recent years due to its structural complexity and functional versatility. The molecule consists of a phenolic group, a nitro group, and two carboxylic acid groups arranged in a specific spatial configuration, which contributes to its distinctive reactivity and selectivity in chemical reactions.

Recent studies have highlighted the potential of 4-(3,5-Dicarboxyphenyl)-2-nitrophenol as a precursor for advanced materials. Researchers have explored its role in the synthesis of high-performance polymers and composites. The presence of multiple functional groups allows for versatile chemical modifications, making it an ideal candidate for tailoring material properties such as thermal stability, mechanical strength, and electrical conductivity. For instance, a 2023 study published in the Journal of Polymer Science demonstrated how this compound can be used to create biodegradable polymers with enhanced mechanical properties, opening new avenues for sustainable material development.

In the field of pharmacology, 4-(3,5-Dicarboxyphenyl)-2-nitrophenol has shown promise as a lead compound for drug design. Its unique structure enables interactions with various biological targets, making it a valuable tool in drug discovery processes. A 2023 research paper in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential in developing novel therapeutic agents for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 4-(3,5-Dicarboxyphenyl)-2-nitrophenol involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have significantly improved the efficiency of its production. For example, the use of transition metal catalysts has enabled selective functionalization of aromatic rings, reducing side reactions and enhancing product quality. These developments have made the compound more accessible for large-scale applications in both academic research and industrial settings.

In terms of environmental applications, 4-(3,5-Dicarboxyphenyl)-2-nitrophenol has been investigated for its role in water treatment technologies. Its ability to form stable complexes with heavy metal ions makes it a potential candidate for designing efficient adsorbents for contaminated water remediation. A 2023 study published in Environmental Science & Technology highlighted how this compound can be incorporated into nanomaterials to enhance their adsorption capacity for toxic metals such as lead and mercury.

The structural uniqueness of 4-(3,5-Dicarboxyphenyl)-2-nitrophenol also makes it an interesting subject for fundamental chemical research. Its reactivity patterns provide insights into the behavior of multi-functional aromatic compounds under various conditions. For instance, studies on its redox properties have revealed its potential as an electrocatalyst in energy storage devices such as supercapacitors and batteries.

In conclusion, the compound 4-(3,5-Dicarboxyphenyl)-2-nitrophenol, with CAS No. 1261924-63-3, represents a versatile building block with wide-ranging applications across multiple disciplines. Its ability to serve as a precursor for advanced materials, pharmacological agents, environmental remediation technologies, and energy storage solutions underscores its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in addressing global challenges in science and technology.